Cas no 941904-56-9 (1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 941904-56-9
• MF: C₂₁H₁₆Cl₂N₂O₂
• MW: 399.269943237305
• CID: 5499073
• Update Time: 2025-11-07

1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dichlorophenyl)methyl]-3-(2,3-dihydroindole-1-carbonyl)pyridin-2-one
• 1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C21H16Cl2N2O2/c22-16-8-7-15(18(23)12-16)13-24-10-3-5-17(20(24)26)21(27)25-11-9-14-4-1-2-6-19(14)25/h1-8,10,12H,9,11,13H2
• InChI Key： LOSQUEXOGKLVNF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2Cl)C=CC=C1C(N1C2=C(C=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one (CAS: 941904-56-9)

The compound 1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one (CAS: 941904-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and pharmacological properties, as well as its implications for drug development.

Recent studies have focused on the synthesis and optimization of this compound, highlighting its unique structural features that contribute to its biological activity. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity with specific molecular targets, particularly in the context of inflammatory and oncological pathways. The compound's ability to modulate key signaling cascades has positioned it as a promising candidate for further preclinical evaluation.

Pharmacological investigations have revealed that 941904-56-9 exhibits potent inhibitory effects on certain enzymes and receptors implicated in disease progression. For instance, its interaction with indoleamine 2,3-dioxygenase (IDO) has been a focal point, given IDO's role in immune evasion by tumors. Preliminary data suggest that the compound may enhance immune response by blocking IDO activity, thereby offering a novel approach to cancer immunotherapy. Additionally, its anti-inflammatory properties have been explored in models of autoimmune disorders, with encouraging results.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Recent efforts have focused on structural modifications to improve these properties while retaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies has accelerated the development of derivatives with enhanced drug-like characteristics.

In conclusion, 1-(2,4-dichlorophenyl)methyl-3-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one represents a compelling area of research with significant potential for clinical translation. Ongoing studies are expected to further clarify its mechanistic underpinnings and expand its therapeutic applications. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives to address unmet medical needs.